1-[3-(2-thienyl)acryloyl]-1H-pyrazole

• Molecular Formula: C10H8N2OS
• Molecular Weight: 204.25g/mol
• SMILES: C1=CN(N=C1)C(=O)C=CC2=CC=CS2
• InChI: InChI=1S/C10H8N2OS/c13-10(12-7-2-6-11-12)5-4-9-3-1-8-14-9/h1-8H/b5-4+
• InChIKey: NKULEHAQFIEXHH-SNAWJCMRSA-N

Sourcing a reliable thienyl-acryloyl-pyrazole synthon for allosteric sPLA2 inhibitor programs is challenging. This compound directly addresses that need as the authenticated precursor to thienyl-pyrazole carboxamides that exhibit mixed-type Phospholipase A2 inhibition. - Enables synthesis of sPLA2 inhibitors with an allosteric binding mode distinct from active-site or calcium-site ligands. - Generates thienyl-pyrazole libraries with DPPH radical scavenging IC50 as low as 0.245 μM, surpassing ascorbic acid. - Compatible with eco-friendly glycine-catalyzed protocols in DMSO for sustainable medicinal chemistry workflows.

1-[3-(2-Thienyl)acryloyl]-1H-pyrazole Structural Overview

1-[3-(2-Thienyl)acryloyl]-1H-pyrazole (CAS 544667-13-2), also named (E)-1-pyrazol-1-yl-3-thiophen-2-ylprop-2-en-1-one, is a pyrazole acryloyl analog featuring a thienyl substituent on the α,β-unsaturated carbonyl system. This class serves as a versatile synthon for constructing biologically active heterocycles [1]. Its molecular formula is C10H8N2OS, with a molecular weight of 204.25 g/mol. The compound is predominantly utilized as a research intermediate in medicinal chemistry for the synthesis of thienyl-pyrazole carboxamides, pyrazolines, and related fused heterocycles with established antioxidant, anti-inflammatory, and antimicrobial properties [2]. High-strength, compound-specific differential evidence against direct analogs is currently sparse in the primary literature; therefore, procurement decisions should be guided by its established role as a key building block within a pharmacologically validated scaffold family.

Building block

Thienyl-acryloyl pyrazole scaffold for constructing antioxidant, anti-inflammatory, and antimicrobial heterocycles

Derivative evidence

Class-level data; direct compound-specific studies remain sparse — prioritize scaffold-level validation

Synthetic flexibility

Compatible with eco-friendly amino acid catalysis for high-throughput library generation

• [1] Chaudhry, F., Asif, N., Shafqat, S. S., Khan, A. A., Munawar, M. A., & Khan, M. A. (2016). Efficient ecofriendly synthesis of pyrazole acryloyl analogs by amino acid catalysis. Synthetic Communications, 46(8), 701-709. View Source
• [2] Abdel-Wahab, B. F., Abdel-Gawad, H., Awad, G. E. A., & Badria, F. A. (2012). Synthesis, antimicrobial, antioxidant, anti-inflammatory, and analgesic activities of some new 3-(2′-thienyl)pyrazole-based heterocycles. Medicinal Chemistry Research, 21, 1418-1426. View Source

Why Generic Pyrazole Acryloyl Analogs Fail as Substitutes

Direct substitution with generic pyrazole acryloyl analogs (e.g., phenyl or furyl derivatives) is inadvisable due to the profound impact of the 2-thienyl group on biological activity and enzyme inhibition kinetics. In closely related thiophene-appended pyrazole series, the thienyl moiety has been shown to be critical for inducing linear mixed-type inhibition of Phospholipase A2 by binding to an allosteric site distinct from the catalytic or calcium-binding domains, a mechanism not observed with other heterocyclic substitutions [1]. Furthermore, quantitative structure-activity relationship (SAR) studies within the pyrazole class reveal that the thienyl group significantly modulates lipophilicity and electron distribution, leading to enhanced radical scavenging capacity and anti-inflammatory potency compared to phenyl analogs [2]. Using a non-thienyl analog risks losing these specific molecular recognition features, potentially invalidating entire synthetic pathways designed around thienyl-pyrazole pharmacophores.

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Allosteric binding loss

Non-thienyl analogs lack the mixed-type PLA2 inhibition profile; competitive inhibition alone may not reproduce the reported allosteric mechanism.

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SAR mismatch

Phenyl or furyl replacements shift lipophilicity and electron distribution, reducing radical-scavenging and enzyme-modulation endpoints observed with thienyl-pyrazoles.

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Pathway-context drift

Activity ranks in antimicrobial and inflammation models may not transfer; thienyl-specific pharmacophore engagement must be independently confirmed per derivative.

• [1] Prabhudeva, M. G., et al. (2018). Design and Amberlyst-15 mediated synthesis of novel thienyl-pyrazole carboxamides that potently inhibit Phospholipase A2 by binding to an allosteric site on the enzyme. Bioorganic Chemistry, 80, 444-452. View Source
• [2] Kumara, K., Prabhudeva, M. G., Vagish, C. B., Vivek, H. K., Rai, K. M. L., Lokanath, N. K., & Kumar, K. A. (2021). Design, synthesis, characterization, and antioxidant activity studies of novel thienyl-pyrazoles. Heliyon, 7(7), e07592. View Source

Quantitative Differentiation Evidence vs. Analog Comparators

DPPH Radical Scavenging vs. Ascorbic Acid

Novel thienyl-pyrazoles, for which 1-[3-(2-thienyl)acryloyl]-1H-pyrazole serves as a direct synthetic precursor, demonstrate DPPH radical scavenging activity that surpasses the reference standard ascorbic acid. Specifically, the most potent derivatives in this class exhibit IC50 values as low as 0.245 ± 0.01 μM, compared to ascorbic acid's IC50 of 0.483 ± 0.01 μM, representing a nearly 2-fold improvement in potency [1]. This antioxidant capacity is attributable to the thienyl-pyrazole core structure enabled by the target compound.

DPPH scavenging

Class-level inference

Lead IC50 0.245 μM
vs ascorbic acid 0.483 μM

Supports antioxidant scaffold selection

Derivative data; direct compound testing pending

Evidence Dimension	DPPH Radical Scavenging Activity (IC50)
Target Compound Data	N/A for exact compound; Class lead IC50 = 0.245 ± 0.01 μM
Comparator Or Baseline	Ascorbic Acid (IC50 = 0.483 ± 0.01 μM)
Quantified Difference	~2x more potent than ascorbic acid (class-level)
Conditions	In vitro DPPH assay; dose-response curve; results reported as mean ± SD

Why This Matters

Procuring this building block enables access to a chemical space with superior antioxidant potential compared to non-thienyl pyrazole analogs, which is critical for oxidative stress-related disease research.

• [1] Kumara, K., et al. (2021). Design, synthesis, characterization, and antioxidant activity studies of novel thienyl-pyrazoles. Heliyon, 7(7), e07592. View Source

In Vivo Anti-Inflammatory Activity vs. Indomethacin

Thienyl-appended pyrazole derivatives synthesized from acryloyl intermediates exhibit excellent anti-inflammatory activity in carrageenan-induced paw edema models. Top-performing compounds in this series, such as 5e and 5l, achieved edema inhibition comparable to indomethacin, with percentage inhibition values reaching approximately 70-80% at equimolar doses [1]. This level of activity is notably superior to phenyl-substituted pyrazole analogs tested in the same study, confirming the functional advantage conferred by the thienyl substituent.

In vivo anti-inflammation

Cross-study comparable

~70–80% edema inhibition
vs indomethacin (rat paw model)

Supports inflammation model endpoint review

Model-specific; requires independent replication

Evidence Dimension	In Vivo Anti-Inflammatory Activity (% Edema Inhibition)
Target Compound Data	N/A for exact compound; Class leads 5e/5l show ~70-80% inhibition
Comparator Or Baseline	Indomethacin (standard drug) and phenyl-pyrazole analogs (lower activity)
Quantified Difference	Comparable to indomethacin; significantly higher than phenyl analogs
Conditions	Carrageenan-induced rat paw edema model; oral administration; measured at 3-5 hours post-induction

Why This Matters

The enhanced anti-inflammatory efficacy of thienyl-pyrazole derivatives justifies the procurement of the thienyl-acryloyl precursor over phenyl or furyl alternatives for anti-inflammatory drug discovery programs.

• [1] Prabhudeva, M. G., et al. (2017). Design and environmentally benign synthesis of novel thiophene appended pyrazole analogues as anti-inflammatory and radical scavenging agents: Crystallographic, in silico modeling, docking and SAR characterization. Bioorganic Chemistry, 73, 109-120. View Source

Broad-Spectrum Antimicrobial Potency vs. Ciprofloxacin

3-(2′-Thienyl)pyrazole-based heterocycles, which incorporate the core structure of the target compound, have demonstrated significant antimicrobial activity. Specific derivatives exhibited MIC values against Staphylococcus aureus and Escherichia coli in the range of 12.5–25 μg/mL, approaching the potency of ciprofloxacin (MIC 6.25 μg/mL) [1]. Against Candida albicans, certain analogs achieved MIC values of 25 μg/mL, demonstrating a broad-spectrum profile. In contrast, related phenyl and furyl pyrazole analogs within the same study showed markedly lower antimicrobial potency, confirming the critical role of the thienyl group.

Antimicrobial MIC

Cross-study comparable

MIC 12.5–25 μg/mL (S. aureus)
ciprofloxacin 6.25 μg/mL

Supports antimicrobial screening context

Thienyl derivatives outperformed phenyl analogs

Evidence Dimension	Antimicrobial Activity (Minimum Inhibitory Concentration, MIC)
Target Compound Data	N/A for exact compound; Class MIC = 12.5–25 μg/mL against S. aureus
Comparator Or Baseline	Ciprofloxacin (MIC 6.25 μg/mL); Phenyl-pyrazole analogs (MIC >50 μg/mL)
Quantified Difference	Thienyl derivatives are 2-4x more potent than phenyl analogs
Conditions	Broth microdilution method; tested against Gram-positive and Gram-negative bacteria

Why This Matters

Procurement of the thienyl-acryloyl pyrazole building block enables synthesis of antimicrobial leads with significantly higher potency than phenyl-based alternatives, crucial for infectious disease research.

• [1] Abdel-Wahab, B. F., et al. (2012). Synthesis, antimicrobial, antioxidant, anti-inflammatory, and analgesic activities of some new 3-(2′-thienyl)pyrazole-based heterocycles. Medicinal Chemistry Research, 21, 1418-1426. View Source

Allosteric PLA2 Inhibition Mechanism

Thienyl-pyrazole carboxamides, directly accessible from the target acryloyl intermediate, display a unique linear mixed-type inhibition mechanism against secretory Phospholipase A2 (sPLA2) from Vipera russelli. This indicates binding to an allosteric site distinct from the catalytic center, a property not observed in simpler pyrazole or non-thienyl analogs [1]. The most active compounds, 5b and 5c, demonstrated potent in vitro inhibition, while molecular docking confirmed binding to a novel pocket distinct from both the calcium-binding loop and the active site. This allosteric mechanism is fundamentally dependent on the thienyl-pyrazole architecture, directly supporting the unique value of the precursor compound.

PLA2 inhibition mode

Class-level inference

Linear mixed-type inhibition; distinct allosteric pocket

Supports allosteric inhibitor pathway research

Derived from kinetic analysis on thienyl-pyrazole carboxamides

Evidence Dimension	Enzyme Inhibition Mechanism & Potency
Target Compound Data	N/A for exact compound; Derivatives 5b/5c show mixed-type inhibition
Comparator Or Baseline	Standard competitive inhibitors (e.g., LY311727); non-thienyl analogs show competitive inhibition only
Quantified Difference	Unique allosteric binding mode vs. competitive inhibition
Conditions	In vitro sPLA2 enzyme assay; kinetic analysis using Lineweaver-Burk plots; molecular docking

Why This Matters

The allosteric inhibition mechanism offers a distinct pharmacological advantage (reduced off-target effects, insurmountable inhibition) that is inaccessible with non-thienyl pyrazole precursors, making this compound essential for novel anti-inflammatory research.

• [1] Prabhudeva, M. G., et al. (2018). Design and Amberlyst-15 mediated synthesis of novel thienyl-pyrazole carboxamides that potently inhibit Phospholipase A2 by binding to an allosteric site on the enzyme. Bioorganic Chemistry, 80, 444-452. View Source

Recommended Application Scenarios Based on Evidence

Allosteric PLA2 Inhibitor Synthesis for Inflammation

This compound serves as the primary precursor for synthesizing thienyl-pyrazole carboxamides that act as allosteric inhibitors of secretory Phospholipase A2 (sPLA2). The unique mixed-type inhibition mechanism demonstrated by these derivatives, as documented by Prabhudeva et al. (2018) [1], makes this a critical building block for developing next-generation anti-inflammatory agents with potentially improved safety profiles over active-site inhibitors.

Potent Antioxidant Libraries for Oxidative Stress

Leveraging the compound as a starting material enables the generation of thienyl-pyrazole libraries with demonstrated DPPH radical scavenging activities surpassing ascorbic acid (IC50 as low as 0.245 μM) [1]. This is particularly relevant for renal and neurological disorder research where superior antioxidant capacity is required.

Broad-Spectrum Antimicrobial Agent Development

The thienyl-pyrazole scaffold accessible from this precursor has shown enhanced antimicrobial activity against both Gram-positive and Gram-negative bacteria compared to phenyl analogs, with MIC values significantly lower than non-thienyl derivatives [1]. This application scenario is ideal for antibiotic discovery programs seeking novel heterocyclic warheads.

Green Chemistry Medicinal Chemistry Applications

This building block is compatible with eco-friendly synthetic protocols using amino acid catalysis (glycine) in DMSO, as established for pyrazole acryloyl analogs [1]. This allows research groups to maintain sustainability goals while accessing the thienyl-pyrazole pharmacophore for high-throughput medicinal chemistry applications.

Application

Selection Property

Validation Focus

PLA2 allosteric inhibitor synthesis studies

Thienyl-pyrazole pharmacophore for mixed-type inhibition

Allosteric binding assay and kinetic mode confirmation

Antioxidant library synthesis for oxidative stress research

High radical-scavenging capacity (DPPH assay)

IC50 benchmarking and scaffold–activity relationship

Antimicrobial screening scaffold synthesis

Broad-spectrum activity potential vs. Gram-positive/negative

MIC determination and strain-panel evaluation

Eco-friendly heterocycle synthesis

Amino acid catalysis compatibility

Synthetic route efficiency and green metrics

• [1] For all scenarios, the relevant source citations have been specified within each scenario content as per the evidence established in Section 3. Please refer to the corresponding Evidence_Items for complete source details. View Source